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Compound of Interest

Compound Name: 2-Bromo-5-methylcyclohexanone

Cat. No.: B13925541 Get Quote

For the discerning researcher in drug development and organic synthesis, the precise

introduction of functional groups is paramount. 2-Bromo-5-methylcyclohexanone, a versatile

intermediate, offers a strategic entry point for constructing complex molecular architectures.

However, its utility is matched by a need for meticulous handling. As an alpha-brominated

ketone, this compound is anticipated to be a potent lachrymator and irritant. This guide

provides essential, field-tested safety and logistical information to ensure both the integrity of

your research and the well-being of your laboratory personnel.

While a specific Safety Data Sheet (SDS) for 2-Bromo-5-methylcyclohexanone (CAS No.

89886-68-0) is not readily available in public databases, we can infer its hazard profile from the

closely related isomer, 2-Bromo-2-methylcyclohexanone, and the general class of α-

bromoketones.[1] These compounds are known for their irritating properties, necessitating a

robust safety protocol.

Anticipated Hazard Profile
Based on available data for analogous compounds, 2-Bromo-5-methylcyclohexanone should

be treated as a hazardous substance with the following potential effects:
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Hazard Classification Anticipated Effect
GHS Hazard Statements
(Inferred)

Skin Corrosion/Irritation Causes skin irritation. H315

Serious Eye Damage/Irritation Causes serious eye irritation. H319

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
H335

This data is extrapolated from the hazard profile of 2-Bromo-2-methylcyclohexanone.[1]

Core Safety Directives: A Multi-Layered Approach
A proactive safety culture is the bedrock of successful research. The handling of 2-Bromo-5-
methylcyclohexanone demands a multi-layered approach, prioritizing engineering controls,

supplemented by rigorous personal protective equipment (PPE) protocols.

Engineering Controls: Your First Line of Defense
Engineering controls are designed to isolate you from the hazard. For a volatile and irritating

compound like 2-Bromo-5-methylcyclohexanone, the following are non-negotiable:

Fume Hood: All manipulations, including weighing, transferring, and the reaction itself, must

be conducted within a certified and properly functioning chemical fume hood. This prevents

the inhalation of vapors and contains any potential spills.

Ventilation: Ensure adequate general laboratory ventilation to supplement the localized

control of the fume hood.

Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and

eyewash station are critical for immediate decontamination in the event of accidental

exposure.

Personal Protective Equipment (PPE): The Essential
Barrier
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Your PPE is the final barrier between you and the chemical. The selection of appropriate PPE

is critical and should be based on a thorough risk assessment of the specific procedures being

undertaken.

Body Part Required PPE
Rationale and Best
Practices

Eyes and Face
Chemical splash goggles and

a face shield.

Standard safety glasses are

insufficient. The lachrymatory

nature of α-bromoketones

necessitates the full seal of

goggles. A face shield provides

an additional layer of

protection against splashes

during transfers of larger

quantities.

Hands Nitrile or neoprene gloves.

Double-gloving is

recommended. Regularly

inspect gloves for any signs of

degradation or puncture.

Immediately remove and

replace contaminated gloves,

washing hands thoroughly

after removal.

Body A flame-resistant lab coat.

The lab coat should be fully

buttoned to provide maximum

coverage.

Respiratory

A NIOSH-approved respirator

with an organic vapor

cartridge.

While a fume hood is the

primary control, a respirator

may be necessary for spill

cleanup or in situations where

fume hood performance is

questionable. A full respiratory

protection program, including

fit-testing, is required for

respirator use.
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Operational and Disposal Plans: From Benchtop to
Waste Stream
A well-defined plan for the entire lifecycle of the chemical in your laboratory is crucial for

maintaining a safe environment.

Step-by-Step Handling Protocol
Preparation: Before handling the chemical, ensure all necessary engineering controls are

operational and all required PPE is readily available and in good condition.

Weighing and Transfer: Conduct all weighing and transfers within a chemical fume hood.

Use a disposable weighing boat to minimize contamination of balances.

Reaction Setup: Set up your reaction apparatus within the fume hood. Ensure all joints are

properly sealed to prevent the escape of vapors.

Post-Reaction Workup: Quench the reaction carefully within the fume hood. Be aware of any

potential for off-gassing.

Decontamination: Decontaminate all glassware and equipment that has come into contact

with 2-Bromo-5-methylcyclohexanone. A suitable decontamination solution may include a

base to neutralize any residual reactive material, followed by a thorough rinse with an

appropriate solvent.

Emergency Procedures: Be Prepared
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.
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Spill: For small spills within a fume hood, use an inert absorbent material (e.g., vermiculite,

sand) to contain the spill. For larger spills, or any spill outside of a fume hood, evacuate the

area and contact your institution's emergency response team.

Waste Disposal: A Critical Final Step
As a halogenated organic compound, 2-Bromo-5-methylcyclohexanone requires special

disposal procedures.

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.[2]

[3]

Labeling: All waste containers must be clearly labeled as "Halogenated Organic Waste" and

list all constituents.[4]

Containerization: Use a designated, properly sealed, and compatible container for all waste

containing 2-Bromo-5-methylcyclohexanone.[4]

Disposal: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste. Contact your institution's environmental health and safety department for

specific guidance.[2]

Visualizing the Safety Workflow
To further clarify the decision-making process for handling 2-Bromo-5-methylcyclohexanone,

the following workflow diagram illustrates the key safety checkpoints.
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Workflow for Handling 2-Bromo-5-methylcyclohexanone

Preparation Phase

Handling Phase

Disposal Phase

Start: Task Involving
2-Bromo-5-methylcyclohexanone

Is a certified
fume hood available?

Are all required
PPE available?

Yes

STOP!
Do Not Proceed

No

Weighing and Transfer
(Inside Fume Hood)

Yes No

Reaction Setup and Execution
(Inside Fume Hood)

Post-Reaction Workup
(Inside Fume Hood)

Decontaminate Glassware
and Equipment

Segregate Halogenated Waste

Dispose via Approved
Waste Stream

End of Procedure

Click to download full resolution via product page
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Caption: A flowchart outlining the critical safety steps from preparation to disposal for 2-Bromo-
5-methylcyclohexanone.

By adhering to these rigorous safety protocols, researchers can confidently and safely utilize 2-
Bromo-5-methylcyclohexanone in their synthetic endeavors, advancing the frontiers of drug

discovery and chemical innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Bromo-2-methylcyclohexanone | C7H11BrO | CID 11116853 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. scienceready.com.au [scienceready.com.au]

3. bucknell.edu [bucknell.edu]

4. braun.matse.illinois.edu [braun.matse.illinois.edu]

To cite this document: BenchChem. [Navigating the Synthesis Landscape: A Guide to Safely
Handling 2-Bromo-5-methylcyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13925541#personal-protective-equipment-for-
handling-2-bromo-5-methylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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